Cas no 93131-17-0 (Cyclohexanol-d11)

• Product Name: Cyclohexanol-d11
• CAS No: 93131-17-0
• MF: C₆H₁₂O
• MW: 111.226660728455
• CID: 801202
• PubChem ID: 12198348
• Update Time: 2025-07-19

Cyclohexanol-d11 Chemical and Physical Properties

Names and Identifiers

• Cyclohexan-d11-ol (9CI)
• Cyclohexanol-d11
• CYCLOHEXAN-D11-OL
• d11-cyclohexanol
• D98158
• HY-Y1217S1
• SCHEMBL1332046
• DTXSID90480074
• 93131-17-0
• 1-Cyclohexanol-d11
• CS-0568779
• Cyclohexan-d11-ol, 98 atom % D
• 1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexan-1-ol

• Inchi： 1S/C6H12O/c7-6-4-2-1-3-5-6/h6-7H,1-5H2/i1D2,2D2,3D2,4D2,5D2,6D
• InChI Key： HPXRVTGHNJAIIH-KAFHOZLVSA-N
• SMILES： OC1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 111.157859207g/mol
• Monoisotopic Mass: 111.157859207g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.052 g/mL at 25 °C
• Melting Point: 20-22 °C(lit.)
• Boiling Point: 160-161 °C(lit.)
• Flash Point: 68 °C
• PSA: 20.23000
• LogP: 1.31140
• Vapor Pressure: 0.9±0.6 mmHg at 25°C

Cyclohexanol-d11 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/22-37/38
• Safety Instruction： 24/25
• RTECS：GV7875000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanol-d11

Cyclohexanol-d11: Applications and Significance in Modern Chemical Research

Cyclohexanol-d11, with the CAS number 93131-17-0, is a deuterated derivative of cyclohexanol, a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The introduction of deuterium atoms into the cyclohexanol molecule enhances its stability and isotopic purity, making it an invaluable tool for various scientific applications. This introduction explores the properties, applications, and recent advancements involving Cyclohexanol-d11 in the context of contemporary research.

The molecular structure of Cyclohexanol-d11 consists of a cyclohexane ring substituted with a hydroxyl group and deuterium atoms. This modification not only improves the compound's resistance to metabolic degradation but also allows for more precise tracing in biochemical pathways. The use of deuterated compounds has become increasingly prevalent in drug discovery and development, where it aids in understanding the mechanisms of drug metabolism and interaction with biological targets.

In recent years, Cyclohexanol-d11 has been employed in a variety of research areas. One notable application is in the study of enzyme kinetics and metabolic flux analysis. The deuterium label provides a clear distinction between natural and labeled compounds, enabling researchers to monitor specific reactions with high accuracy. This has been particularly useful in understanding the role of cyclohexanol in various metabolic pathways, such as those involved in fatty acid synthesis and alcohol metabolism.

Another significant area where Cyclohexanol-d11 has found utility is in the development of labeled probes for biochemical research. These probes are used to track the movement of molecules within cells and organisms, providing insights into processes such as drug transport and enzyme-catalyzed reactions. The high isotopic purity of Cyclohexanol-d11 ensures that these probes are free from interference, leading to more reliable experimental results.

The pharmaceutical industry has also benefited from the use of Cyclohexanol-d11. Deuterated drugs are known to exhibit improved pharmacokinetic properties, including longer half-lives and reduced toxicity. Researchers are exploring the potential of incorporating deuterium atoms into various drug molecules to enhance their efficacy and safety. Cyclohexanol-d11, being a key intermediate in many synthetic pathways, serves as a valuable building block for such deuterated drug candidates.

Recent studies have highlighted the role of Cyclohexanol-d11 in understanding environmental chemistry. The compound's stability under various environmental conditions makes it an excellent model for studying degradation processes and pollutant transformation. Additionally, its isotopic label aids in tracing the fate of organic compounds in ecosystems, contributing to our understanding of environmental contamination and remediation strategies.

The analytical chemistry field has also seen significant advancements due to the use of Cyclohexanol-d11. Techniques such as nuclear magnetic resonance (NMR) spectroscopy benefit greatly from deuterated compounds due to their enhanced resolution and sensitivity. This has enabled researchers to obtain detailed structural information about complex molecules, which is crucial for drug design and development.

In conclusion, Cyclohexanol-d11 (CAS no 93131-17-0) is a versatile compound with numerous applications across various scientific disciplines. Its unique properties make it an indispensable tool for researchers studying enzyme kinetics, metabolic pathways, pharmaceutical development, environmental chemistry, and analytical techniques. As research continues to evolve, the importance of deuterated compounds like Cyclohexanol-d11 is expected to grow even further, driving innovation and discovery in the chemical sciences.